Cas no 88039-26-3 (1,3-Propanedione, 2-chloro-1-(4-methylphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione, 2-chloro-1-(4-methylphenyl)-3-phenyl-
• CAS No: 88039-26-3
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 647705
• PubChem ID: 13126413
• Update Time: 2025-04-19

1,3-Propanedione, 2-chloro-1-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 2-chloro-1-(4-methylphenyl)-3-phenyl-
• 2-chloro-1-(4-methylphenyl)-3-phenylpropane-1,3-dione
• 88039-26-3
• DTXSID20520033

• Inchi： 1S/C16H13ClO2/c1-11-7-9-13(10-8-11)16(19)14(17)15(18)12-5-3-2-4-6-12/h2-10,14H,1H3
• InChI Key： USMFFASMINLAHF-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=CC=1)=O)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 272.0604073g/mol
• Monoisotopic Mass: 272.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų